Cas no 1782576-73-1 (tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate
• CAS No: 1782576-73-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.36
• CID: 5103073
• Update Time: 2026-03-03

tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-7-6-10(8-14)13(4,5)9-15/h10H,6-9,14H2,1-5H3
• InChI Key： KILFTHXFTRTDPJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)C(C)(C)C1

Additional information on tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1782576-73-1)

Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate, with the chemical identifier CAS No. 1782576-73-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a methyl group, and an aminomethyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The tert-butyl group at the 1-position of the piperidine ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the 3,3-dimethyl substitution further stabilizes the ring structure, improving its metabolic stability. The 4-(aminomethyl) moiety introduces a nucleophilic center that can participate in various chemical reactions, such as condensation or coupling reactions, facilitating the synthesis of more complex molecules. These structural attributes make Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. The compound’s ability to modulate biological pathways has been explored in several preclinical studies. For instance, derivatives of piperidine have shown promise in inhibiting enzymes involved in cancer progression and neurological disorders. The aminomethyl group in particular has been utilized to create bioconjugates that enhance drug delivery systems, improving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate is its role as a precursor in the synthesis of more complex pharmacological agents. Researchers have leveraged its structural framework to develop novel compounds with improved pharmacokinetic profiles. For example, modifications at the tert-butyl position have been shown to enhance binding affinity to target proteins, while alterations at the 4-(aminomethyl) site can influence solubility and metabolic clearance. These findings underscore the compound’s importance in developing next-generation therapeutics.

The synthesis of Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions, while the installation of the methyl groups at the 3-position can be achieved through reduction or alkylation strategies. The final step often involves protecting group chemistry to safeguard the aminomethyl functionality, ensuring it remains available for subsequent derivatization. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve yields.

Recent advancements in computational chemistry have further enhanced our understanding of how Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate behaves in biological systems. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing analogs with enhanced activity. These computational approaches complement experimental efforts by predicting properties such as binding affinity and metabolic stability before costly laboratory synthesis.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of this compound for various therapeutic applications. Preclinical trials are underway to evaluate their efficacy in treating conditions ranging from inflammatory diseases to neurodegenerative disorders. The versatility of this scaffold allows for fine-tuning its properties to meet specific therapeutic needs, making it an attractive candidate for drug development pipelines.

The environmental impact of synthesizing and using Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches, aligning with broader sustainability goals in the chemical industry.

In conclusion,Tert-butyl 4-(aminomethyl)-3,3-dimethylpiperidine-1-carboxylate (CAS No. 1782576-73-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a key intermediate in drug development continues to be refined through innovative synthetic methodologies and computational studies. As research progresses,this compound will likely remain at the forefront of efforts aimed at discovering new therapeutics that address unmet medical needs.